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Compound of Interest

Compound Name: BMS 777607

Cat. No.: B3026968 Get Quote

Application Note
BMS-777607 is a potent and selective, ATP-competitive inhibitor of the Met-related receptor

tyrosine kinases, including c-Met, Axl, Ron, and Tyro3.[1][2] It plays a crucial role in cancer

research by disrupting the MET signaling pathway, which is often dysregulated in various tumor

types, affecting cell proliferation, survival, invasion, and angiogenesis.[3] Accurate and

consistent preparation of BMS-777607 stock solutions is critical for obtaining reliable and

reproducible results in both in vitro and in vivo experimental settings. This document provides a

detailed protocol for the preparation of a BMS-777607 stock solution, primarily for in vitro

research applications.

Chemical and Physical Properties
A summary of the key chemical and physical properties of BMS-777607 is provided in the table

below. This information is essential for accurate calculations and handling of the compound.
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Property Value Source

CAS Number 1025720-94-8 [1][3][4]

Molecular Formula C₂₅H₁₉ClF₂N₄O₄ [1][3][5]

Molecular Weight 512.89 g/mol [1][3][6]

Appearance White to off-white solid [2]

Solubility (in vitro)
DMSO: ≥ 39 mg/mL (76.04

mM)
[1]

DMF: 20 mg/mL [4]

Storage (Powder)
-20°C for 3 years, 4°C for 2

years
[1]

Storage (in Solvent)
-80°C for 6 months, -20°C for 1

month
[1]

Experimental Protocol: Preparation of a 10 mM
BMS-777607 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of BMS-777607 in dimethyl

sulfoxide (DMSO). This is a common concentration for in vitro studies and allows for easy

dilution to final working concentrations.

Materials:

BMS-777607 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (e.g., 1.5 mL)

Analytical balance

Pipettes and sterile pipette tips
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Vortex mixer

Optional: Ultrasonic bath

Procedure:

Determine the required mass of BMS-777607:

To prepare a 10 mM stock solution, the required mass can be calculated using the

following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x

1000 (mg/g)

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 0.010 mol/L x 0.001 L x 512.89 g/mol x 1000 mg/g = 5.13 mg

Weighing BMS-777607:

Carefully weigh out the calculated amount of BMS-777607 powder using an analytical

balance. It is recommended to weigh the powder in a microcentrifuge tube to minimize

transfer loss.

Adding Solvent:

Add the desired volume of anhydrous DMSO to the microcentrifuge tube containing the

BMS-777607 powder. For the example above, add 1 mL of DMSO.

Dissolving the Compound:

Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.

For compounds that are slow to dissolve, brief sonication in an ultrasonic bath may be

helpful.[2] Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage:
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To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-20

µL) in sterile microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-

term storage (up to 1 month).[1]

Safety Precautions:

BMS-777607 is a research chemical. Standard laboratory safety procedures should be

followed, including wearing appropriate personal protective equipment (PPE) such as gloves,

a lab coat, and safety glasses.

Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

DMSO is a penetration enhancer and can carry dissolved substances through the skin. Avoid

direct contact with the skin.

In Vivo Formulation (for reference)
For in vivo experiments, a different formulation is typically required to ensure biocompatibility

and solubility in an aqueous environment. A common method involves a multi-solvent system.

For example, one protocol suggests the following steps:

Dissolve BMS-777607 in 10% DMSO.

Add 40% PEG300 and mix.

Add 5% Tween-80 and mix.

Finally, add 45% saline to reach the final volume.[1]

It is crucial to prepare this solution fresh before each use.

Visualizations
The following diagrams illustrate the key signaling pathway inhibited by BMS-777607 and the

experimental workflow for preparing the stock solution.
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Caption: Signaling pathway inhibited by BMS-777607.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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